Cas no 1604358-87-3 (1-(1S)-1-azidoethyl-4-chlorobenzene)

• Product Name: 1-(1S)-1-azidoethyl-4-chlorobenzene
• CAS No: 1604358-87-3
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD28148763
• CID: 5043639
• PubChem ID: 121514106
• Update Time: 2025-05-20

1-(1S)-1-azidoethyl-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(1S)-1-azidoethyl]-4-chlorobenzene
• 1-(1S)-1-azidoethyl-4-chlorobenzene

• MDL： MFCD28148763
• Inchi： 1S/C8H8ClN3/c1-6(11-12-10)7-2-4-8(9)5-3-7/h2-6H,1H3/t6-/m0/s1
• InChI Key： IHNLCNZEQGMOQP-LURJTMIESA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4

Additional information on 1-(1S)-1-azidoethyl-4-chlorobenzene

Recent Advances in the Study of 1-(1S)-1-azidoethyl-4-chlorobenzene (CAS: 1604358-87-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(1S)-1-azidoethyl-4-chlorobenzene (CAS: 1604358-87-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 1-(1S)-1-azidoethyl-4-chlorobenzene as a versatile intermediate in the synthesis of more complex molecules, particularly in click chemistry applications. The presence of the azido group in the compound allows for efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioconjugation and drug delivery systems. Researchers have successfully utilized this compound to develop novel drug candidates with improved pharmacokinetic properties.

In terms of biological activity, preliminary investigations suggest that 1-(1S)-1-azidoethyl-4-chlorobenzene exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings open new avenues for the development of anti-inflammatory agents based on this chemical scaffold.

The stereochemistry of 1-(1S)-1-azidoethyl-4-chlorobenzene has been identified as a critical factor in its biological interactions. The (S)-configuration at the azidoethyl moiety appears to enhance binding affinity to certain protein targets compared to its (R)-enantiomer. This chiral preference has been confirmed through molecular docking studies and X-ray crystallography of protein-ligand complexes, providing valuable insights for structure-activity relationship (SAR) optimization.

Recent synthetic methodologies have focused on improving the efficiency and scalability of 1-(1S)-1-azidoethyl-4-chlorobenzene production. A 2024 report in Organic Process Research & Development described a novel continuous flow synthesis approach that reduces reaction times from hours to minutes while maintaining excellent enantiomeric excess (>99% ee). This technological advancement addresses previous challenges in large-scale production and could facilitate broader application of this compound in pharmaceutical manufacturing.

Safety and toxicological assessments of 1-(1S)-1-azidoethyl-4-chlorobenzene are currently underway in several research institutions. Preliminary data suggest that the compound has a favorable safety profile at therapeutic concentrations, though further in vivo studies are needed to fully evaluate its pharmacokinetics and potential side effects. Researchers emphasize the importance of proper handling due to the compound's azide functionality, which may pose explosion risks under certain conditions.

Looking forward, the unique properties of 1-(1S)-1-azidoethyl-4-chlorobenzene position it as a promising building block for next-generation pharmaceuticals. Current research directions include its incorporation into antibody-drug conjugates (ADCs), development of targeted therapies for inflammatory diseases, and exploration of its potential in proteolysis-targeting chimeras (PROTACs). The compound's versatility and demonstrated biological activity make it a valuable asset in the medicinal chemist's toolkit.